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Compound of Interest

Compound Name: PJ34 hydrochloride

CAS No.: 344458-15-7

Cat. No.: B1684211

Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your Preferred Source for

Laboratory Safety and Chemical Handling.

This guide provides comprehensive, step-by-step safety and logistical information for the

handling of PJ34 hydrochloride, a potent PARP inhibitor. Adherence to these protocols is

critical for ensuring personal safety, maintaining experimental integrity, and promoting a secure

laboratory environment.

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted before handling PJ34 hydrochloride to

ensure the appropriate level of personal protective equipment is utilized. The following table

summarizes the recommended PPE for various laboratory procedures involving this compound.
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Operation Required Personal Protective Equipment

Weighing and Preparing Stock Solutions

(Powder Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator for powders. Eye Protection:

Chemical safety goggles and a face shield.

Gloves: Double-gloving with nitrile gloves is

recommended. Change the outer pair

immediately upon contamination. Lab Coat: A

fully buttoned lab coat with elastic cuffs.

Handling Diluted Solutions

Eye Protection: Chemical safety goggles.

Gloves: Nitrile gloves. Lab Coat: A fully buttoned

lab coat.

In Vivo Administration

Eye Protection: Chemical safety goggles.

Gloves: Nitrile gloves. Lab Coat: A fully buttoned

lab coat.

Waste Disposal

Eye Protection: Chemical safety goggles and a

face shield. Gloves: Heavy-duty nitrile or butyl

rubber gloves. Lab Coat: A chemical-resistant

lab coat or apron.

Physical and Chemical Properties
Understanding the physical and chemical properties of PJ34 hydrochloride is essential for its

safe handling and use in experiments.

Property Value Source

Molecular Formula C₁₇H₁₈ClN₃O₂ [1][2]

Molecular Weight 331.8 g/mol [1]

Appearance White to yellow solid/powder [2]

Solubility in Water 33.2 mg/mL (100.06 mM) [2]

Solubility in DMSO 50 mg/mL (150.69 mM) [2]
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Note: Sonication is recommended to aid dissolution in both water and DMSO.[2]

Occupational Exposure Limits
As of the latest review, no specific occupational exposure limits (OELs), such as a Permissible

Exposure Limit (PEL) from OSHA or a Threshold Limit Value (TLV) from ACGIH, have been

established for PJ34 hydrochloride. Therefore, it is imperative to adhere strictly to the

personal protective equipment guidelines and engineering controls outlined in this document to

minimize potential exposure.

Operational Plan: Step-by-Step Handling
Procedures
Preparation of Stock Solutions

Work Area Preparation: All weighing and initial dissolution of powdered PJ34 hydrochloride
must be conducted within a certified chemical fume hood to prevent inhalation of the powder.

Weighing: Use a calibrated analytical balance. Carefully transfer the required amount of

PJ34 hydrochloride powder using a clean spatula onto a weigh boat.

Dissolution:

For DMSO Stock Solutions: Dissolve the weighed PJ34 hydrochloride in the calculated

volume of fresh, anhydrous DMSO. Sonication may be used to facilitate dissolution.

For Aqueous Stock Solutions: Dissolve the weighed PJ34 hydrochloride in the calculated

volume of purified water. Sonication can aid in this process.

Storage of Stock Solutions:

Store stock solutions at -20°C for up to six months.

For longer-term storage, aliquoting and storing at -80°C for up to one year is

recommended to avoid repeated freeze-thaw cycles.

In Vitro Experimental Procedures
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Dilutions for Cell Culture: Perform all dilutions of the PJ34 hydrochloride stock solution for

cell culture applications within a biological safety cabinet to maintain sterility.

Post-Treatment Handling: When handling cells and media containing PJ34 hydrochloride,

always wear the appropriate personal protective equipment as outlined in the table above.

In Vivo Experimental Procedures
Dose Preparation: Prepare the dosing solution by diluting the PJ34 hydrochloride stock

solution in a suitable, sterile vehicle (e.g., isotonic saline).

Animal Handling: All procedures involving animals dosed with PJ34 hydrochloride must be

in accordance with approved Institutional Animal Care and Use Committee (IACUC)

protocols.

Cage and Bedding Management: Handle bedding and waste from treated animals as

potentially contaminated and dispose of it according to your institution's guidelines for

chemical waste.

Emergency Procedures
First Aid Measures

Inhalation: Move the individual to fresh air immediately. If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Flush the affected skin area with

copious amounts of water for at least 15 minutes. If irritation persists, seek medical attention.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink one to two glasses of water. Seek immediate medical attention.

Accidental Release Measures (Spill Response)
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Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

of the spill.

Assess the Spill: Determine the extent of the spill and whether it can be safely managed by

laboratory personnel. For large or unmanageable spills, contact your institution's

Environmental Health and Safety (EHS) department.

Don Appropriate PPE: Before attempting to clean up the spill, don the appropriate personal

protective equipment, including a respirator, chemical safety goggles, a face shield, a lab

coat, and heavy-duty gloves.

Contain the Spill: For liquid spills, use absorbent materials such as spill pillows or pads to

contain the spill and prevent it from spreading. For solid spills, carefully cover the powder

with a damp cloth or paper towels to avoid generating dust.

Clean-up:

Liquid Spills: Once the liquid is absorbed, carefully collect the absorbent material using a

scoop or other appropriate tools and place it in a labeled, sealed hazardous waste

container.

Solid Spills: Carefully scoop the covered powder and any contaminated materials into a

labeled, sealed hazardous waste container.

Decontaminate the Area: Clean the spill area with a suitable solvent or detergent and water.

Collect all cleaning materials as hazardous waste.

Dispose of Waste: Dispose of all contaminated materials as hazardous chemical waste

through your institution's EHS office.

Disposal Plan
Proper disposal of PJ34 hydrochloride and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste: Collect unused PJ34 hydrochloride powder and any materials grossly

contaminated with the powder (e.g., weigh boats, contaminated gloves) in a clearly labeled,
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sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing PJ34 hydrochloride, including unused

stock solutions, diluted solutions, and contaminated cell culture media, in a designated, leak-

proof hazardous waste container. Do not pour PJ34 hydrochloride solutions down the

drain.

Sharps: Dispose of any needles, syringes, or other contaminated sharps in a designated

sharps container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "PJ34 hydrochloride," and the primary associated hazards.

Storage and Disposal: Store hazardous waste in a designated, well-ventilated, and secure

area away from incompatible materials. Arrange for pickup and disposal through your

institution's EHS office.

Visual Workflow for PPE Selection
The following diagram illustrates the logical workflow for selecting the appropriate Personal

Protective Equipment (PPE) when handling PJ34 hydrochloride.
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Start: Assess Task

Step 1: Determine Physical Form

Step 2a: Powder Handling Operations Step 2b: Solution Handling Operations

PPE for Powder PPE for Diluted Solutions / In Vivo PPE for Waste Disposal

Handling PJ34 Hydrochloride

Powder or Solution?

Weighing or Preparing Stock?

Powder

Diluted Solution, In Vivo, or Waste?

Solution

Respirator (N95+)
+ Goggles & Face Shield
+ Double Nitrile Gloves

+ Lab Coat (elastic cuffs)

Yes

Goggles
+ Nitrile Gloves

+ Lab Coat

Diluted Solution / In Vivo

Goggles & Face Shield
+ Heavy-Duty Gloves

+ Chemical-Resistant Apron/Coat

Waste Disposal

Click to download full resolution via product page

Caption: PPE selection workflow for handling PJ34 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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